Cas no 13625-57-5 (Diclofenac Carboxylic Acid (Diclofenac Metabolite))

• Product Name: Diclofenac Carboxylic Acid (Diclofenac Metabolite)
• CAS No: 13625-57-5
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD00792558
• CID: 219335
• PubChem ID: 151812
• Update Time: 2025-06-26

Diclofenac Carboxylic Acid (Diclofenac Metabolite) Chemical and Physical Properties

Names and Identifiers

• 2-((2,6-Dichlorophenyl)amino)benzoic acid
• 2-[(2,6-dichlorophenyl)amino]benzoicacid
• 2-(2,6-Dichlorophenylamino)Benzoic Acid
• Benzoic acid,2-[(2,6-dichlorophenyl)amino]-
• Diclofenac Carboxylic Acid (Diclofenac Metabolite)
• N-(2,6-DICHLOROPHENYL)ANTHRANILIC ACID (DICLOFENAC METABOLITE)
• 2-[(2,6-dichlorophenyl)amino]benzeneacetic acid
• AC1L473C
• CHEMBL23167
• CTK4C0230
• N-(2,6-dichlorophenyl)anthranilic ac
• N-(2,6-Dichlorophenyl)anthranilic acid
• N-(2,6-Dichlorphenyl)-anthranilsaeure
• N-(2.6-Dichlor-phenyl)-anthranilsaeure
• SureCN374641
• Diclofenac Carboxylic Acid
• Diclofenac Related Compound 5
• DTXSID10159750
• SCHEMBL374641
• 2-(2,6-dichloroanilino)benzoic acid
• SB82403
• 2-[(2,6-dichlorophenyl) amino]benzoic acid
• SCHEMBL8127105
• 2-[(2,6-Dichlorophenyl)amino]benzoic Acid
• NS00014214
• Benzoic acid, 2-((2,6-dichlorophenyl)amino)-
• Diclofenac carboxylic acid(diclofenac metabolite)
• AKOS013400491
• 2-((2,6-Dichlorophenyl)amino)benzoicacid
• FAFKIFYBYASEDL-UHFFFAOYSA-N
• o-(2,6-Dichloroanilino)benzoic acid
• A807050
• 13625-57-5
• DS-10745
• J-006826
• FT-0666599
• 2-[[2,6-bis(chloranyl)phenyl]amino]benzoic acid
• DTXCID9082241

• MDL： MFCD00792558
• Inchi： 1S/C13H9Cl2NO2/c14-9-5-3-6-10(15)12(9)16-11-7-2-1-4-8(11)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： FAFKIFYBYASEDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 281.00117
• Monoisotopic Mass: 281.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 216-218°C
• Boiling Point: 389.6°C at 760 mmHg
• Flash Point: 189.4±27.9 °C
• Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
• PSA: 49.33
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Diclofenac Carboxylic Acid (Diclofenac Metabolite) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Diclofenac Carboxylic Acid (Diclofenac Metabolite)

Diclofenac Carboxylic Acid (Diclofenac Metabolite) and Its Significance in Modern Medicinal Chemistry

Diclofenac Carboxylic Acid (CAS no. 13625-57-5) is a crucial metabolite of the widely used nonsteroidal anti-inflammatory drug (NSAID), diclofenac. This compound has garnered significant attention in the field of medicinal chemistry due to its unique pharmacological properties and potential therapeutic applications. Understanding its structure, synthesis, and biological activity is essential for developing novel therapeutic strategies and improving existing treatments.

The chemical structure of Diclofenac Carboxylic Acid features a carboxylic acid group, which is a key determinant of its pharmacological activity. This metabolite is formed through the oxidative metabolism of diclofenac, primarily in the liver. The process involves the action of cytochrome P450 enzymes, which play a critical role in drug metabolism and detoxification. The formation of Diclofenac Carboxylic Acid is an important step in the overall pharmacokinetic profile of diclofenac, influencing its half-life and therapeutic efficacy.

Recent studies have highlighted the importance of Diclofenac Carboxylic Acid in understanding the mechanisms of action of NSAIDs. Research indicates that this metabolite may possess anti-inflammatory and analgesic properties comparable to its parent compound, diclofenac. However, its activity is often lower, which suggests that it may serve as a partial agonist or have different receptor interactions. These findings are crucial for developing new NSAIDs with improved safety profiles and reduced side effects.

The synthesis of Diclofenac Carboxylic Acid is an area of active research due to its potential applications in drug development. Chemists have developed various synthetic pathways to produce this compound efficiently and in high purity. These methods often involve multi-step organic reactions, including oxidation and hydrolysis processes. The development of novel synthetic routes not only facilitates research but also opens up possibilities for large-scale production, making Diclofenac Carboxylic Acid more accessible for therapeutic use.

Beyond its pharmacological significance, Diclofenac Carboxylic Acid has been studied for its potential role in toxicology and drug monitoring. Since it is a major metabolite of diclofenac, detecting its levels in biological samples can provide valuable insights into the metabolism and efficacy of diclofenac therapy. This has implications for personalized medicine, where understanding individual metabolic profiles can lead to more tailored treatment plans.

The latest advancements in analytical techniques have enhanced our ability to study Diclofenac Carboxylic Acid in detail. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used methods for characterizing this compound. These techniques allow researchers to determine its molecular structure, purity, and interactions with biological targets with high precision.

In conclusion, Diclofenac Carboxylic Acid (CAS no. 13625-57-5) is a vital metabolite with significant implications in medicinal chemistry and pharmacology. Its unique properties make it a valuable subject of study for developing new therapeutic agents and understanding the mechanisms of NSAID action. Continued research into this compound will likely yield further insights into its potential applications in medicine and toxicology.